Cas no 60724-05-2 (N-[(5-bromofuran-2-yl)methyl]-5-[2-chloro-3-methyl-6-(propan-2-yl)phenoxy]-N,N-dimethylpentan-1-aminium bromide)

N-[(5-bromofuran-2-yl)methyl]-5-[2-chloro-3-methyl-6-(propan-2-yl)phenoxy]-N,N-dimethylpentan-1-aminium bromide structure
60724-05-2 structure
Product name:N-[(5-bromofuran-2-yl)methyl]-5-[2-chloro-3-methyl-6-(propan-2-yl)phenoxy]-N,N-dimethylpentan-1-aminium bromide
CAS No:60724-05-2
MF:C22H32Br2ClNO2
MW:537.755984306335
CID:1621430
PubChem ID:43433

N-[(5-bromofuran-2-yl)methyl]-5-[2-chloro-3-methyl-6-(propan-2-yl)phenoxy]-N,N-dimethylpentan-1-aminium bromide Chemical and Physical Properties

Names and Identifiers

    • N-[(5-bromofuran-2-yl)methyl]-5-[2-chloro-3-methyl-6-(propan-2-yl)phenoxy]-N,N-dimethylpentan-1-aminium bromide
    • (5-bromofuran-2-yl)methyl-[5-(2-chloro-3-methyl-6-propan-2-ylphenoxy)pentyl]-dimethylazanium,bromide
    • DTXSID60976171
    • 60724-05-2
    • AMMONIUM, (5-BROMO-2-FURFURYL)(5-(6-CHLOROTHYMYLOXY)PENTYL)DIMETHYL-, BROMIDE
    • (5-(6-Chlorothymyloxy)pentyl)dimethyl(5-bromo-2-furfuryl)ammonium bromide
    • Inchi: InChI=1S/C22H32BrClNO2.BrH/c1-16(2)19-11-9-17(3)21(24)22(19)26-14-8-6-7-13-25(4,5)15-18-10-12-20(23)27-18;/h9-12,16H,6-8,13-15H2,1-5H3;1H/q+1;/p-1
    • InChI Key: NPBRJKTWKJZMJP-UHFFFAOYSA-M
    • SMILES: CC1=C(C(=C(C=C1)C(C)C)OCCCCC[N+](C)(C)CC2=CC=C(O2)Br)Cl.[Br-]

Computed Properties

  • Exact Mass: 502.7984
  • Monoisotopic Mass: 535.04883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 10
  • Complexity: 435
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 22.4Ų

Experimental Properties

  • PSA: 22.37

N-[(5-bromofuran-2-yl)methyl]-5-[2-chloro-3-methyl-6-(propan-2-yl)phenoxy]-N,N-dimethylpentan-1-aminium bromide Related Literature

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